N-(5-Amino-2-fluorophenyl)-2-[2-(sec-butyl)-phenoxy]butanamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(2-butan-2-ylphenoxy)butanamide
• InChI: InChI=1S/C20H25FN2O2/c1-4-13(3)15-8-6-7-9-19(15)25-18(5-2)20(24)23-17-12-14(22)10-11-16(17)21/h6-13,18H,4-5,22H2,1-3H3,(H,23,24)
• InChI Key: QOMYZJZKWZAJTE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OC(CC)C(=O)NC2=C(C=CC(=C2)N)F
• Molecular Formula: C20H25FN2O2
• Molecular Weight: 344.4 g/mol

Description

N-(5-Amino-2-fluorophenyl)-2-[2-(sec-butyl)-phenoxy]butanamide, also known as SBAP, is an organic compound that has a wide range of applications in the scientific and medical fields. It is a white, crystalline solid that is soluble in water and organic solvents. It has a molecular weight of 387.36 g/mol and a melting point of approximately 116°C. SBAP is a synthetic compound that is composed of an amine group, a phenyl group, a fluorine atom, and a butanamide group.

Scientific Research Applications

Chemical Synthesis and Pharmacological Agents N-(5-Amino-2-fluorophenyl)-2-[2-(sec-butyl)-phenoxy]butanamide, due to the presence of fluorine atoms and phenoxy groups, is likely a part of the class of compounds that are synthesized for their potential pharmacological properties. Fluorine-containing compounds, for example, have been synthesized and evaluated for their antibacterial activities. A study by Holla, Bhat, and Shetty (2003) synthesized new molecules with fluorine-containing pharmacophores and tested their antibacterial activities, showing promising results in some cases. Similar compounds have been synthesized and tested for their potential as kinase inhibitors, antimicrobial agents, and even as herbicides, indicating the versatility of these chemical structures in various scientific applications (Holla, Bhat, & Shetty, 2003).

Radiopharmaceutical Applications The synthesis of radiolabeled compounds is a crucial step in the development of diagnostic and therapeutic radiopharmaceuticals. For instance, the synthesis of iodinated melatonergic agents has been reported, where the introduction of a radioactive iodine isotope can be utilized for imaging or therapeutic purposes in medicine. This showcases the potential of compounds with similar structures in the field of nuclear medicine for the diagnosis and treatment of various diseases (Dischino, Mattson, Ogan, Parker, & Yevich, 2002).

Material Science and Polymer Chemistry Compounds similar to N-(5-Amino-2-fluorophenyl)-2-[2-(sec-butyl)-phenoxy]butanamide might also find applications in material science and polymer chemistry. For instance, fluorophenols have been used as substrates in site-selective metalation reactions, which is a fundamental step in the synthesis of complex organic molecules and materials. Such processes are crucial for developing new materials with specific chemical and physical properties (Marzi, Mongin, Spitaleri, & Schlosser, 2001).

Chemical Analysis and Quantum Studies Moreover, compounds with fluorinated aromatic structures are often subjects in chemical analysis and quantum chemical studies. These studies aim to understand the molecular geometry, chemical reactivity, and electronic properties of such compounds. Such research provides valuable insights into the behavior of these molecules, which is essential for their application in various scientific fields (Satheeshkumar, Sayın, Kaminsky, & JayarampillaiRajendra Prasad, 2017).